(E)-2-(4-Bromophenyl)ethene-1-sulfonamide

• CAS No.: 64984-12-9
• Molecular Formula: C8H8BrNO2S
• Molecular Weight: 262.13 g/mol
• IUPAC Name: (E)-2-(4-bromophenyl)ethenesulfonamide
• InChI: InChI=1S/C8H8BrNO2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-6H,(H2,10,11,12)/b6-5+
• InChI Key: XJSMEIJFAVKWIT-AATRIKPKSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/S(=O)(=O)N)Br
• Canonical SMILES: C1=CC(=CC=C1C=CS(=O)(=O)N)Br

Description

(E)-2-(4-Bromophenyl)ethene-1-sulfonamide is a sulfonamide derivative featuring a brominated aromatic ring and an ethene spacer in an E-configuration. This compound is structurally characterized by a sulfonamide group (-SO₂NH₂) directly attached to the ethene moiety, which is further substituted with a 4-bromophenyl group. Its molecular geometry and electronic properties make it a candidate for pharmacological studies, particularly in targeting sulfonamide-sensitive enzymes or receptors .

Biological Activity

(E)-2-(4-Bromophenyl)ethene-1-sulfonamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The compound features a sulfonamide functional group attached to an ethene moiety with a 4-bromophenyl substituent. Its molecular formula is C$_{9}$H$_{8}$BrN$_{1}$O$_{2}$S, and it has a molecular weight of approximately 249.13 g/mol. The presence of the bromine atom enhances its lipophilicity, potentially improving its interaction with biological targets.

The biological activity of (E)-2-(4-bromophenyl)ethene-1-sulfonamide is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The sulfonamide group can form hydrogen bonds with active site residues of enzymes, potentially inhibiting their activity. This mechanism is similar to that observed in traditional sulfonamide antibiotics.
• Receptor Modulation : The compound may interact with specific receptors, influencing signaling pathways relevant to cell proliferation and apoptosis.

Antimicrobial Activity

Sulfonamides are well-known for their antimicrobial properties. Preliminary studies indicate that (E)-2-(4-bromophenyl)ethene-1-sulfonamide exhibits significant antibacterial activity against various strains of bacteria, including both Gram-positive and Gram-negative species.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Effective against various bacterial strains
Anticancer	Potential microtubule destabilization
Enzyme Inhibition	Possible inhibition of key metabolic enzymes

Case Study: Antimicrobial Efficacy

In a study examining the antimicrobial properties of sulfonamides, (E)-2-(4-bromophenyl)ethene-1-sulfonamide was tested against several bacterial strains. Results indicated a minimum inhibitory concentration (MIC) comparable to established sulfonamide antibiotics, suggesting its viability as an antimicrobial agent .

Case Study: Structure-Activity Relationship (SAR)

Research into the SAR of related compounds revealed that the introduction of halogen substituents, such as bromine, significantly enhances biological activity. For instance, compounds with a bromophenyl group demonstrated improved enzyme inhibition compared to their non-halogenated counterparts . This finding supports further investigation into (E)-2-(4-bromophenyl)ethene-1-sulfonamide as a scaffold for developing more potent derivatives.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogues with Modified Sulfonamide Substituents

(E)-2-(4-Bromophenyl)-N-[(4-chlorophenyl)methyl]ethene-1-sulfonamide

• Key Differences : The sulfonamide nitrogen is substituted with a 4-chlorobenzyl group instead of a hydrogen atom.
• This modification may alter binding affinity to targets such as carbonic anhydrases or matrix metalloproteinases, which are sensitive to sulfonamide derivatives .
• Availability : Commercially available from three suppliers, indicating its utility in medicinal chemistry research .

N-(3-aminopropyl)-2-(4-bromophenyl)ethene-1-sulfonamide hydrochloride

• Key Differences: Incorporates a 3-aminopropyl chain on the sulfonamide nitrogen, with a hydrochloride counterion.
• Functional Implications : The cationic amine and hydrochloride salt improve aqueous solubility, making it more suitable for in vivo studies. The extended alkyl chain may also introduce steric effects in target interactions .

Analogues with Heterocyclic Cores

2-[3-(4-Bromophenyl)propan-3-one]-5-(4-chlorophenyl)-1,3,4-oxadiazole

• Structural Divergence: Replaces the ethene-sulfonamide backbone with a 1,3,4-oxadiazole ring and a propanone linker.
• Functional Data : Exhibits 59.5% anti-inflammatory activity at 20 mg/kg, comparable to indomethacin (64.3%). The oxadiazole core may enhance metabolic stability compared to sulfonamides .
• Significance : Highlights the trade-off between sulfonamide-based hydrogen bonding and heterocyclic rigidity in drug design .

Compounds with Alternative Functional Groups

(1E)-2-[(4-Bromophenyl)sulfonyl]-N'-hydroxyethanimidamide

• Key Differences : Features a sulfonyl group instead of sulfonamide and includes a hydroxyimidamide moiety.
• Safety Profile : Classified under GHS Revision 8 with specific first-aid measures for inhalation or skin contact, suggesting higher reactivity compared to the sulfonamide analogue .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Biological Activity/Notes	Source
(E)-2-(4-Bromophenyl)ethene-1-sulfonamide	Ethene-sulfonamide	4-Bromophenyl, -SO₂NH₂	Target for enzyme inhibition studies
(E)-2-(4-Bromophenyl)-N-(4-chlorobenzyl)ethene-1-sulfonamide	Ethene-sulfonamide	4-Bromophenyl, 4-chlorobenzyl-SO₂NH-	Improved lipophilicity
2-[3-(4-Bromophenyl)propan-3-one]-5-(4-chlorophenyl)-1,3,4-oxadiazole	1,3,4-Oxadiazole	4-Bromophenyl-propanone, 4-chlorophenyl	59.5% anti-inflammatory activity
N-(3-aminopropyl)-2-(4-bromophenyl)ethene-1-sulfonamide hydrochloride	Ethene-sulfonamide	3-aminopropyl-SO₂NH-, HCl salt	Enhanced solubility

Research Findings and Implications

• Anti-Inflammatory Potential: While (E)-2-(4-Bromophenyl)ethene-1-sulfonamide lacks direct activity data, oxadiazole analogues with similar 4-bromophenyl substituents demonstrate significant anti-inflammatory effects . This suggests that the bromophenyl group contributes to bioactivity across diverse scaffolds.
• Stereochemical Sensitivity : The E-configuration in the ethene spacer is critical for maintaining planar geometry, which may optimize π-π stacking with aromatic residues in biological targets .
• Synthetic Versatility: Commercial availability of derivatives like the 4-chlorobenzyl and aminopropyl variants underscores the compound's role as a versatile building block in drug discovery .